4-Methoxyphenoxyacetonitrile

• IUPAC Name: 2-(4-methoxyphenoxy)acetonitrile
• InChI: InChI=1S/C9H9NO2/c1-11-8-2-4-9(5-3-8)12-7-6-10/h2-5H,7H2,1H3
• InChI Key: SNADCCRKYFVIEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC#N
• Molecular Formula: C9H9NO2
• DSSTOX Substance ID: DTXSID50342184
• Molecular Weight: 163.17 g/mol
• CAS No.: 22446-12-4

Description

4-Methoxyphenoxyacetonitrile is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Thermochemical and Quantum-Chemical Studies

4-Methoxyphenols, which include 4-methoxyphenoxyacetonitrile, have been a subject of extensive study due to their role as structural fragments in antioxidants and biologically active molecules. These compounds can form strong intermolecular and intramolecular hydrogen bonds. Thermochemical studies, including standard molar enthalpies of formation, vapor pressure, and vaporization enthalpies, provide insights into their properties. Quantum-chemical studies using methods like DFT and MP2 contribute to understanding the substituent effects and hydrogen bonding in these compounds (Varfolomeev et al., 2010).

Sonochemistry and Non-Radical Reactions

Research into the kinetics of non-radical reactions, such as the hydrolysis of 4-methoxyphenyl dichloroacetate under ultrasonic irradiation, reveals the effects of sonication on chemical reactions. This research can lead to a deeper understanding of sonochemistry and its potential applications beyond cavitation effects in chemical reactions (Tuulmets et al., 2014).

Photobehavior and Triplet States Studies

Studies on the excited triplet states of 4-methoxybenzophenone, a derivative of 4-methoxyphenol, in different solvents have been conducted. These studies involve investigating hydrogen abstraction and the effects of solvent on the photophysical properties of these compounds. This research is crucial for understanding the photobehavior of these compounds, which has implications in fields like photochemistry (Jornet et al., 2011).

Synthesis of Hydroxy- and Methoxyindoles

The synthesis of hydroxy- and methoxyindoles via cyanoalkylation of O-protected nitrophenols, followed by catalytic hydrogenation of the acetonitriles obtained, highlights the versatility of this compound in organic synthesis. This research provides pathways for the synthesis of valuable chemical intermediates (Ma̧kosza et al., 1988).

Environmental Studies and Sensor Development

This compound and its derivatives have been used in environmental studies and sensor development. For example, research on the development of chemical sensors using CeO2–ZrO2 nanocomposites for detecting 4-methoxyphenol highlights the environmental applications of these compounds (Rahman et al., 2020).

Safety and Hazards

4-Methoxyphenoxyacetonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Personal protective equipment including eyeshields, faceshields, and gloves are recommended when handling this compound.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 4-methoxyphenol (10 g, 80 mmol), chloroacetonitrile (7.0 mL, 111 mmol) and K2CO3 (26 g, 188 mmol) in acetone (150 mL) was stirred at r.t. for 18 h. The mixture was filtered, concentrated and purified by flash chromatography (Hex:EtOAc, 4:1) to yield (4-methoxyphenoxy)acetonitrile as a clear oil.